![molecular formula C13H17NO2 B589418 rac Alminoprofen-d3 CAS No. 1794977-21-1](/img/structure/B589418.png)
rac Alminoprofen-d3
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“rac Alminoprofen-d3” is the labelled analogue of Alminoprofen . It is a non-steroidal anti-inflammatory drug . The IUPAC name for this compound is 3,3,3-trideuterio-2-[4-(2-methylprop-2-enylamino)phenyl]propanoic acid .
Molecular Structure Analysis
The molecular formula of “this compound” is C13H14D3NO2 . The molecular weight is 222.30 . The canonical SMILES representation is CC(C1=CC=C(C=C1)NCC(=C)C)C(=O)O .Physical And Chemical Properties Analysis
The boiling point of “this compound” is 373.1±30.0°C at 760 mmHg . The density is 1.1±0.1 g/cm3 .Scientific Research Applications
Rac Alminoprofen-d3 has been studied extensively in scientific research. In animal models, it has been found to be effective in reducing inflammation and pain. It has also been studied in cell culture models, where it has been found to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. In addition, it has been studied in vitro, where it has been found to inhibit the activity of cyclooxygenase-2 (COX-2).
Mechanism of Action
Target of Action
The primary targets of rac Alminoprofen-d3 are Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2) . These enzymes play a crucial role in the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain .
Mode of Action
This compound acts as an inhibitor of COX-1 and COX-2 . By inhibiting these enzymes, it prevents the synthesis of prostaglandins, thereby reducing inflammation and pain .
Biochemical Pathways
The action of this compound primarily affects the arachidonic acid pathway. By inhibiting COX-1 and COX-2, it disrupts the conversion of arachidonic acid into prostaglandins . This results in a decrease in the levels of prostaglandins, which are involved in the mediation of inflammation, pain, and fever .
Pharmacokinetics
As a nonsteroidal anti-inflammatory drug (nsaid), it is generally expected to be well absorbed after oral administration, widely distributed throughout the body, metabolized in the liver, and excreted via the kidneys .
Result of Action
The inhibition of COX-1 and COX-2 by this compound leads to a decrease in the production of prostaglandins . This results in reduced inflammation and pain, making it a potentially useful therapeutic option in the management of conditions such as rheumatoid arthritis .
Advantages and Limitations for Lab Experiments
Rac Alminoprofen-d3 has several advantages and limitations for laboratory experiments. One of the main advantages is its increased selectivity, which allows it to target specific pathways and molecules. Another advantage is its decreased toxicity, which makes it safer to use in laboratory experiments. One of the main limitations is its lack of solubility in water, which can make it difficult to work with in laboratory experiments. In addition, this compound has a relatively short half-life, which can make it difficult to maintain consistent concentrations in laboratory experiments.
Future Directions
There are a number of potential future directions for rac Alminoprofen-d3. One potential direction is the development of new formulations of this compound, such as topical creams or transdermal patches, which could improve its efficacy and safety. Another potential direction is the development of new delivery systems, such as nanoparticles or liposomes, which could improve its bioavailability and increase its effectiveness. In addition, there is potential for this compound to be used in combination with other drugs or therapies, such as immunotherapy or gene therapy, to further improve its efficacy. Finally, there is potential to explore the effects of this compound on other diseases or conditions, such as cancer or neurodegenerative diseases.
Synthesis Methods
The synthesis of rac Alminoprofen-d3 begins with the synthesis of alminoprofen. Alminoprofen is synthesized from the reaction of 2-hydroxybenzaldehyde and 2-aminobenzoic acid, which are then reacted with an acid catalyst and a base catalyst to form alminoprofen. The next step is the cyclization of alminoprofen, which is accomplished by heating alminoprofen in the presence of an acid catalyst. This results in the formation of the cyclic structure of this compound.
properties
IUPAC Name |
3,3,3-trideuterio-2-[4-(2-methylprop-2-enylamino)phenyl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13(15)16/h4-7,10,14H,1,8H2,2-3H3,(H,15,16)/i3D3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPHLBGOJWPEVME-HPRDVNIFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)NCC(=C)C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C(C1=CC=C(C=C1)NCC(=C)C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.